Cas no 1817-57-8 (4-Phenyl-3-butyn-2-one)

4-Phenyl-3-butyn-2-one structure
4-Phenyl-3-butyn-2-one structure
Product Name:4-Phenyl-3-butyn-2-one
CAS No:1817-57-8
MF:C10H8O
MW:144.169922828674
MDL:MFCD00008776
CID:83961
PubChem ID:87575423
Update Time:2025-04-18

4-Phenyl-3-butyn-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-Phenylbut-3-yn-2-one
    • Phenylbutynone
    • 4-Phenyl-3-Batyu-2-One
    • 4-PHENYL-3-BUTYN-2-ONE
    • 1-acetyl-2-phenylacetylene
    • 1-Phenyl-1-butyn-3-one
    • 3-Butyn-2-one,4-phenyl
    • acetylphenyl-acetylene
    • EINECS 217-327-1
    • methyl 2-phenylethynyl ketone
    • methyl phenylethynyl ketone
    • 4-phenyl-3-butyn-2-0ne
    • 3-Butyn-2-one, 4-phenyl-
    • UPEUQDJSUFHFQP-UHFFFAOYSA-N
    • 4-phenyl-3-butyn-2-on
    • 4-phenyl-but-3-yn-2-one
    • CBiol_000156
    • 4-Phenyl-3-
    • A812634
    • CS-W004450
    • Q27122725
    • 4-Phenyl-3-butyn-2-one, 96%
    • 4-07-00-01175 (Beilstein Handbook Reference)
    • ICCB2_000156
    • FT-0725660
    • InChI=1/C10H8O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,1H
    • SY051763
    • J-011625
    • F21355
    • P1336
    • FS-5129
    • NS00025980
    • CHEMBL2288882
    • BRN 0878583
    • AMY9693
    • 1817-57-8
    • SCHEMBL433104
    • AKOS015840572
    • CHEBI:51731
    • MFCD00008776
    • DTXSID50171178
    • Benzofuran-2-carboxylic acid
    • PBYO cpd
    • 217-327-1
    • DTXCID2093669
    • 4-Phenyl-3-butyn-2-one
    • MDL： MFCD00008776
    • Inchi： 1S/C10H8O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6H,1H3
    • InChI Key： UPEUQDJSUFHFQP-UHFFFAOYSA-N
    • SMILES： O=C(C#CC1C=CC=CC=1)C
    • BRN： 0878583

Computed Properties

  • Exact Mass: 144.05800
  • Monoisotopic Mass: 144.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 0.99 g/mL at 25 °C(lit.)
  • Melting Point: 4°C
  • Boiling Point: 130°C/22mmHg(lit.)
  • Flash Point: Fahrenheit: 203 ° f
    Celsius: 95 ° c
  • Refractive Index: n20/D 1.574(lit.)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 17.07000
  • LogP: 1.62710
  • Solubility: Unable or difficult to mix

4-Phenyl-3-butyn-2-one Security Information

4-Phenyl-3-butyn-2-one Customs Data

  • HS CODE：2914399090
  • Customs Data：

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

4-Phenyl-3-butyn-2-one Pricemore >>

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4-Phenyl-3-butyn-2-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1817-57-8)4-PHENYL-3-BUTYN-2-ONE
Order Number:sfd3670
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1817-57-8)4-Phenyl-3-butyn-2-one
Order Number:A812634
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):162.0/368.0
Email:sales@amadischem.com

4-Phenyl-3-butyn-2-one Related Literature

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1817-57-8 (4-Phenyl-3-butyn-2-one) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1817-57-8)4-PHENYL-3-BUTYN-2-ONE
sfd3670
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:1817-57-8)4-Phenyl-3-butyn-2-one
A812634
Purity:99%/99%
Quantity:10g/25g
Price ($):162.0/368.0
Email